![molecular formula C17H19NO2S B4264590 4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide](/img/structure/B4264590.png)
4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide
Overview
Description
4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide, also known as CPOT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective antagonist of the TRPV1 receptor, which is involved in pain sensation, inflammation, and thermoregulation.
Mechanism of Action
4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide acts as an antagonist of the TRPV1 receptor, which is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. By blocking the TRPV1 receptor, this compound inhibits the influx of calcium ions into cells, which leads to the inhibition of pain sensation, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the release of pro-inflammatory cytokines, such as TNF-α and IL-6, from immune cells. This compound has also been shown to inhibit the proliferation and migration of cancer cells. In addition, this compound has been shown to have analgesic effects in various animal models of pain.
Advantages and Limitations for Lab Experiments
4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide has several advantages for lab experiments. It is a potent and selective antagonist of the TRPV1 receptor, which allows for specific targeting of this receptor. This compound has also been shown to have good solubility in various solvents, which makes it easy to work with in lab experiments. However, one limitation of this compound is that it can be expensive to synthesize, which may limit its use in some research settings.
Future Directions
There are several future directions for research on 4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide. One direction is to investigate the potential therapeutic applications of this compound in various diseases, such as neuropathic pain, inflammation, and cancer. Another direction is to study the molecular mechanisms underlying the interaction between this compound and the TRPV1 receptor. Finally, further optimization of the synthesis method for this compound may lead to more efficient and cost-effective production of this compound, which could facilitate its use in scientific research.
Scientific Research Applications
4-(cyclopentyloxy)-N-(2-thienylmethyl)benzamide has been studied extensively for its potential applications in scientific research. It has been shown to be a potent and selective antagonist of the TRPV1 receptor, which is involved in pain sensation, inflammation, and thermoregulation. This compound has been used in various studies to investigate the role of TRPV1 in different physiological and pathological processes. For example, this compound has been used to study the role of TRPV1 in neuropathic pain, inflammation, and cancer.
properties
IUPAC Name |
4-cyclopentyloxy-N-(thiophen-2-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2S/c19-17(18-12-16-6-3-11-21-16)13-7-9-15(10-8-13)20-14-4-1-2-5-14/h3,6-11,14H,1-2,4-5,12H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFBSLILRBZWYKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=CC=C(C=C2)C(=O)NCC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.